![molecular formula C16H14BrFO3 B3036624 3-Bromo-5-ethoxy-4-[(2-fluorobenzyl)oxy]benzaldehyde CAS No. 384857-24-3](/img/structure/B3036624.png)
3-Bromo-5-ethoxy-4-[(2-fluorobenzyl)oxy]benzaldehyde
Overview
Description
Synthesis Analysis
The synthesis of such compounds often involves reactions at the benzylic position. These reactions are very important for synthesis problems and can include free radical bromination, nucleophilic substitution, and oxidation .Molecular Structure Analysis
The molecular formula of “3-Bromo-5-ethoxy-4-[(2-fluorobenzyl)oxy]benzaldehyde” is C16H14BrFO3 . The average mass is 383.212 Da and the monoisotopic mass is 382.032837 Da .Chemical Reactions Analysis
Reactions at the benzylic position are common in the chemical reactions of such compounds. These can include free radical bromination, nucleophilic substitution, and oxidation . The exact reactions would depend on the specific conditions and reagents used.Physical And Chemical Properties Analysis
The physical and chemical properties of “3-Bromo-5-ethoxy-4-[(2-fluorobenzyl)oxy]benzaldehyde” include its molecular formula, molecular weight, and structure . Detailed properties like melting point, boiling point, and density were not found in the available resources.Scientific Research Applications
C16H14BrFO3\text{C}_{16}\text{H}_{14}\text{BrFO}_3C16H14BrFO3
, exhibits interesting properties that make it relevant in various fields. Here are six unique applications:- Bromination Reactions : The bromine atom in the benzyl position can undergo substitution reactions, leading to the synthesis of novel compounds. Researchers use this property to modify other molecules or create new drug candidates .
- Drug Design : Chemists explore the structural features of 3-bromo-5-ethoxy-4-[(2-fluorobenzyl)oxy]benzaldehyde to design potential drugs. The presence of both bromine and fluorine atoms can enhance bioactivity and metabolic stability .
- Researchers investigate the antimicrobial properties of this compound. Its unique structure may inhibit bacterial growth or fungal proliferation, making it a potential candidate for drug development .
- PDT involves using light-activated compounds to treat cancer and other diseases. The benzaldehyde moiety in 3-bromo-5-ethoxy-4-[(2-fluorobenzyl)oxy]benzaldehyde could serve as a photosensitizer, selectively destroying cancer cells when exposed to light .
- The ethoxy group and fluorobenzyl moiety contribute to the compound’s solubility and reactivity. Researchers may explore its use in polymer chemistry, coatings, or surface modification .
- By attaching fluorophores to the benzaldehyde scaffold, scientists can create fluorescent probes for cellular imaging. These probes help visualize specific cellular processes or biomolecules .
- Chemists often use benzaldehyde derivatives as building blocks in total synthesis of natural products. The bromine atom provides a handle for further functionalization, allowing access to complex molecules .
Organic Synthesis and Medicinal Chemistry
Antimicrobial Agents
Photodynamic Therapy (PDT)
Materials Science
Fluorescent Probes and Imaging Agents
Natural Product Synthesis
properties
IUPAC Name |
3-bromo-5-ethoxy-4-[(2-fluorophenyl)methoxy]benzaldehyde | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14BrFO3/c1-2-20-15-8-11(9-19)7-13(17)16(15)21-10-12-5-3-4-6-14(12)18/h3-9H,2,10H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKQOQSCYVWZXJX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C(=CC(=C1)C=O)Br)OCC2=CC=CC=C2F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14BrFO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801190309 | |
Record name | Benzaldehyde, 3-bromo-5-ethoxy-4-[(2-fluorophenyl)methoxy]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801190309 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
353.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-5-ethoxy-4-[(2-fluorobenzyl)oxy]benzaldehyde | |
CAS RN |
384857-24-3 | |
Record name | Benzaldehyde, 3-bromo-5-ethoxy-4-[(2-fluorophenyl)methoxy]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=384857-24-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzaldehyde, 3-bromo-5-ethoxy-4-[(2-fluorophenyl)methoxy]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801190309 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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